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Compound of Interest

Compound Name:
1-(5,6,7,8-Tetrahydronaphthalen-

1-yl)ethanone

Cat. No.: B084459 Get Quote

Abstract: This document provides a comprehensive technical guide on the application of 1-

acetyltetralin (CAS: 774-55-0), a versatile aromatic ketone, in the field of fragrance formulation.

It details the molecule's unique organoleptic and physicochemical properties, with a focus on its

role as a highly stable component in floral and musk accords. The primary objective is to equip

researchers, perfumers, and formulation scientists with the rationale, protocols, and data

necessary to effectively leverage 1-acetyltetralin as a superior alternative to traditional

ingredients prone to instability and discoloration, such as methyl anthranilate.

Introduction: A Molecule of Stability and
Sophistication
1-Acetyltetralin, also known by its synonym 6-acetyltetralin or trade name Florantone, is a

synthetic fragrance ingredient prized for its complex and tenacious scent profile.[1][2] Its aroma

is predominantly floral, reminiscent of orange blossom and neroli, with distinct musky and

sweet grape-like undertones.[3][4] This unique combination allows it to impart richness, depth,

and warmth to a wide array of fragrance compositions.

Beyond its olfactory contribution, the principal advantage of 1-acetyltetralin lies in its

exceptional chemical stability.[5] It was developed as a novel solution to the pervasive issue of

discoloration in perfumery, a problem often caused by the reaction of certain fragrance

components.[2] Specifically, it serves as a highly effective replacement for methyl anthranilate,

which readily forms Schiff bases with aldehydic materials, leading to undesirable color changes
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over time.[3][5] This guide will provide detailed protocols for its evaluation and use,

demonstrating its value in creating stable, high-performance fragrances.

Physicochemical & Organoleptic Profile
A thorough understanding of a material's physical and sensory characteristics is fundamental to

its successful application. The key properties of 1-acetyltetralin are summarized below.

Property Value Source(s)

Chemical Name

1-(5,6,7,8-

tetrahydronaphthalen-2-

yl)ethanone

[1][6]

Common Synonyms 6-Acetyltetralin, Florantone [1][2]

CAS Number 774-55-0 [6]

Molecular Formula C₁₂H₁₄O [6]

Molecular Weight 174.24 g/mol [6]

Appearance Colorless clear liquid (est.) [7]

Specific Gravity 1.050 - 1.070 @ 20°C [5]

Refractive Index 1.555 - 1.600 @ 20°C [5]

Boiling Point 312 - 313 °C @ 760 mmHg [7]

Flash Point 153.89 °C (309.00 °F) TCC [5]

Solubility

Soluble in alcohol; poorly

soluble in water (est. 45.9

mg/L @ 25°C).

[5][7]

Odor Type Floral, Musk [3][7]

Odor Description

Orange blossom, neroli, musk,

and grape facets; described as

dry and sweet.

[3][4]

Substantivity
> 168 hours on smelling strip

at 20%
[5][7]
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Core Functionality & Mechanistic Rationale
The utility of 1-acetyltetralin extends beyond its scent profile. Its molecular structure is key to its

function as a problem-solver in fragrance chemistry.

The Stability Advantage: Averting Schiff Base Formation
The primary driver for the use of 1-acetyltetralin is its stability in the presence of aldehydes.

Many fragrance compounds, particularly those used for citrus and floral notes, are aldehydes

(e.g., Lilial, Hydroxycitronellal). When combined with primary amines like methyl anthranilate,

they undergo a condensation reaction to form a Schiff base (an imine), which is often intensely

colored and leads to the progressive darkening of a fragrance concentrate.

1-Acetyltetralin possesses a ketone functional group, which is significantly less reactive

towards primary amines under standard fragrance conditions compared to an aldehyde.

Furthermore, it lacks the primary amine group of methyl anthranilate. This inherent stability

prevents discoloration, ensuring the aesthetic integrity of the final product.[3][5]

Problematic Reaction: Methyl Anthranilate Stable Formulation: 1-Acetyltetralin
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Figure 1: Reaction comparison illustrating the stability of 1-acetyltetralin.

Olfactory Contribution: A Multifaceted Floral Note
1-Acetyltetralin is a cornerstone for building rich, tenacious white floral accords.

Orange Blossom & Neroli: It provides the characteristic sweet, deep, and slightly indolic

notes essential for these profiles.[4]

Musk & Grape Undertones: Its inherent muskiness adds a layer of sophistication and

sensuality, while the subtle grape note provides a unique sweetness that distinguishes it from

other floral materials.[3][7]

Fixation and Substantivity: With a substantivity exceeding 168 hours, it functions as an

excellent base note and fixative, anchoring more volatile top and middle notes and extending

the overall longevity of the fragrance on the skin.[5][7]

Experimental Protocols for Application
The following protocols are designed to be self-validating systems for assessing the

performance and utility of 1-acetyltetralin in fragrance concentrates.

Protocol 4.1: Comparative Stability Analysis in a Floral
Fragrance
Objective: To empirically validate the color stability of 1-acetyltetralin against methyl

anthranilate in a fragrance base containing aldehydes.

Methodology:

Prepare Base Concentrate (Aldehyde-Rich): Create a simplified fragrance base. For

example:

Hedione: 40%

Linalool: 20%

Hydroxycitronellal: 15%
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Benzyl Acetate: 15%

Lilial: 10%

Create Test Samples: Prepare two formulations for comparison.

Sample A (Control): To 9.8g of the Base Concentrate, add 0.2g of Methyl Anthranilate.

Sample B (Test): To 9.8g of the Base Concentrate, add 0.2g of 1-Acetyltetralin.

Homogenization: Ensure both samples are thoroughly mixed and sonicate for 5 minutes if

necessary to ensure complete dissolution.

Initial Assessment:

Immediately transfer 10mL of each sample into separate, identical clear glass vials.

Photograph both samples against a white background with a color reference card.

Perform an initial colorimetric reading using a spectrophotometer if available.

Dip smelling strips into each sample, allow to evaporate for 10 minutes, and perform an

initial olfactory evaluation. Record detailed notes.

Accelerated Aging:

Place one set of vials in an oven at 40°C.

Place a second set of vials in a light box with broad-spectrum UV exposure.

Keep a third set as a control at ambient temperature, protected from light.

Evaluation Intervals: Evaluate all samples at 24 hours, 1 week, 2 weeks, and 4 weeks.

Visual: Photograph the samples at each interval against the same white background and

reference card. Note any visible color change.

Instrumental: If possible, take colorimetric readings to quantify the change in color (ΔE*).
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Olfactory: Evaluate fresh smelling strips for any changes in scent profile, noting any

degradation or alteration.

Expected Outcome: Sample A (Methyl Anthranilate) is expected to show significant yellowing or

browning, particularly under heat and light stress. Sample B (1-Acetyltetralin) is expected to

remain color-stable.

Protocol 4.2: Dosing Study for an Orange Blossom
Accord
Objective: To determine the optimal concentration of 1-acetyltetralin for achieving a desired

orange blossom character. Recommended usage levels in a final fragrance concentrate can be

up to 5%.[5]

Methodology:

Prepare Accord Base: Create a foundational accord lacking the key character note.

Aurantiol (Schiff base of Methyl Anthranilate and Hydroxycitronellal): 20%

Petitgrain Oil: 25%

Linalyl Acetate: 15%

Hedione: 30%

Indole (10% solution): 10%

Prepare Test Modifications: Create a series of five test samples by adding 1-acetyltetralin at

different concentrations to the accord base.

Mod 1: 99g Accord Base + 1g 1-Acetyltetralin (1%)

Mod 2: 98g Accord Base + 2g 1-Acetyltetralin (2%)

Mod 3: 97g Accord Base + 3g 1-Acetyltetralin (3%)

Mod 4: 96g Accord Base + 4g 1-Acetyltetralin (4%)
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Mod 5: 95g Accord Base + 5g 1-Acetyltetralin (5%)

Maceration: Allow all modifications to mature for at least 48 hours at ambient temperature.

Blinded Olfactory Evaluation:

Dip coded smelling strips into each modification.

Present the strips in a randomized order to a panel of evaluators (or perform a self-

assessment after a sensory break).

Evaluate the strips at intervals: initial (top note), 30 minutes (mid note), and 4 hours (base

note).

Score each modification on key attributes: "Orange Blossom Realism," "Sweetness,"

"Muskiness," "Overall Strength," and "Tenacity."

Expected Outcome: This study will reveal a dose-dependent effect. Lower concentrations may

add subtle warmth and sweetness, while higher concentrations will impart a more pronounced

orange blossom, grape, and musk character. The optimal level will depend on the creative

direction of the fragrance.

Integrated Development & QC Workflow
The successful integration of 1-acetyltetralin into a fragrance product requires a structured

workflow from creative development through to final quality control.
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Figure 2: Fragrance development workflow incorporating 1-acetyltetralin.
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Safety & Regulatory Considerations
As with any chemical ingredient, proper handling and adherence to regulatory guidelines are

paramount.

Hazard Profile: According to available Safety Data Sheets (SDS), 1-acetyltetralin may cause

skin irritation (H315), may cause an allergic skin reaction (H317), and is toxic to aquatic life

with long-lasting effects (H411).[8]

Handling Precautions: Standard laboratory personal protective equipment (PPE), including

gloves and safety glasses, should be worn when handling the neat material.[9] Work should

be conducted in a well-ventilated area.

Regulatory Status: 1-Acetyltetralin is a recognized fragrance ingredient and is included in the

International Fragrance Association (IFRA) Transparency List.[1] Users must ensure that

their formulation complies with the latest IFRA standards and any regional regulatory

requirements. Always consult the most current SDS provided by the supplier for

comprehensive safety information.

Conclusion
1-Acetyltetralin is a high-performance fragrance molecule that offers a compelling combination

of a sophisticated, multi-faceted odor profile and exceptional chemical stability. Its primary

application as a non-discoloring substitute for methyl anthranilate makes it an indispensable

tool for formulators working on floral, particularly white floral, fragrances. By understanding its

mechanistic advantages and applying systematic evaluation protocols, researchers and

perfumers can leverage 1-acetyltetralin to create aesthetically pleasing, stable, and long-lasting

fragrances that maintain their integrity from production to end-use.

References
Perflavory. (n.d.). acetyl tetralin, 774-55-0. Retrieved from [Link]

The Good Scents Company. (n.d.). acetyl tetralin 1-(5,6,7,8-tetrahydronaphthalen-2-

yl)ethanone. Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.echemi.com/sds/6-acetyltetrahydronaphthalene-pid_Rock15971.html
https://www.fishersci.com/store/msds?partNumber=T724&productDescription=TETRAHYDRONAPHTHALENE+PUR+4L&vendorId=VN00033897&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/6-Acetyltetralin
https://www.perflavory.com/acetyl-tetralin-774-55-0.html
http://www.thegoodscentscompany.com/data/rw1022411.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


COSMILE Europe. (n.d.). ACETYL HEXAMETHYL TETRALIN – Ingredient. Retrieved from

[Link]

The Fragrance Conservatory. (n.d.). Acetyl hexamethyl tetralin. Retrieved from [Link]

NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding the Chemical Profile of 6-

Acetyl-1,1,2,4,4,7-Hexamethyltetralin for Fragrance Formulation. Retrieved from [Link]

FlavScents. (n.d.). acetyl tetralin. Retrieved from [Link]

Api, A. M., et al. (2017). RIFM FRAGRANCE INGREDIENT SAFETY ASSESSMENT, 6-

acetyl-1,1,2,4,4,7-hexamethyltetraline, CAS Registry Number 21145-77-7. Food and

Chemical Toxicology, 110, S95-S103. Retrieved from [Link]

Fragrance University. (n.d.). acetyl tetralin. Retrieved from [Link]

Olfactorian. (n.d.). acetyl tetralin | Perfume Material. Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 69885, 6-Acetyltetralin. Retrieved from [Link]

The Good Scents Company. (n.d.). acetyl ethyl tetramethyl tetralin replacer nepalva (IFF).

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 6-Acetyltetralin | C12H14O | CID 69885 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Fragrance University [fragranceu.com]

3. acetyl tetralin, 774-55-0 [perflavory.com]

4. olfactorian.com [olfactorian.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://cosmileeurope.eu/en/ingredients/acetyl-hexamethyl-tetralin/
https://fragranceconservatory.com/ingredient/acetyl-hexamethyl-tetralin
https://www.inno-pharmchem.com/news/understanding-the-chemical-profile-of-6-acetyl-1-1-2-4-4-7-hexamethyltetralin-for-fragrance-formulation-28789577.html
https://flavscents.com/material.php?id=30000002
https://www.sciencedirect.com/science/article/pii/S027869151730596X
https://www.perfumeuniversity.com/rw1022411.html
https://www.olfactorian.com/materials/acetyl-tetralin-774-55-0
https://pubchem.ncbi.nlm.nih.gov/compound/6-Acetyltetralin
http://www.thegoodscentscompany.com/data/ab1000081.html
https://www.benchchem.com/product/b084459?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/6-Acetyltetralin
https://www.fragranceu.com/Categories/Aromatic_Ingredients/2/RawMaterialsDetails/1812
http://www.perflavory.com/docs/doc1545871.html
https://olfactorian.com/materials/acetyl-tetralin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. acetyl tetralin, 774-55-0 [thegoodscentscompany.com]

6. 6-乙酰基-1,2,3,4-四氢萘 97% | Sigma-Aldrich [sigmaaldrich.com]

7. acetyl tetralin [flavscents.com]

8. echemi.com [echemi.com]

9. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Application Notes & Protocols: 1-Acetyltetralin in
Modern Fragrance Formulation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084459#application-of-1-acetyltetralin-in-fragrance-
formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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